Synaptamide-d4
Synaptamide-d4
Docosahexaenoyl ethanolamide-d4 contains four deuterium atoms at the 1, 1/', 2, and 2/' positions. It is intended for use as an internal standard for the quantification of docosahexaenoyl ethanolamide by GC- or LC-mass spectrometry (MS). Docosahexaenoic Acid (DHA) is an essential fatty acid and the most abundant ω-3 fatty acid in neural tissues, especially in the retina and brain. Docosahexaenoyl ethanolamide (DHEA) is the ethanolamine amide of DHA that has been detected in both brain and retina at concentrations similar to those for arachidonoyl ethanolamide (AEA). A 9.5 fold increase of DHEA was observed in brain lipid extracts from piglets fed a diet supplemented with DHA compared to a control diet without DHA. DHEA binds to the rat brain CB1 receptor with a Ki value of 324 nM, which is approximately 10-fold higher than the Ki value for AEA. DHEA inhibits shaker-related voltage-gated potassium channels in brain slightly better than AEA, with an IC50 value of 1.5 µM.
Brand Name:
Vulcanchem
CAS No.:
946524-43-2
VCID:
VC0126318
InChI:
InChI=1S/C24H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h3-4,6-7,9-10,12-13,15-16,18-19,26H,2,5,8,11,14,17,20-23H2,1H3,(H,25,27)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i22D2,23D2
SMILES:
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCO
Molecular Formula:
C24H37NO2
Molecular Weight:
375.589
Synaptamide-d4
CAS No.: 946524-43-2
Cat. No.: VC0126318
Molecular Formula: C24H37NO2
Molecular Weight: 375.589
* For research use only. Not for human or veterinary use.
Specification
| Description | Docosahexaenoyl ethanolamide-d4 contains four deuterium atoms at the 1, 1/', 2, and 2/' positions. It is intended for use as an internal standard for the quantification of docosahexaenoyl ethanolamide by GC- or LC-mass spectrometry (MS). Docosahexaenoic Acid (DHA) is an essential fatty acid and the most abundant ω-3 fatty acid in neural tissues, especially in the retina and brain. Docosahexaenoyl ethanolamide (DHEA) is the ethanolamine amide of DHA that has been detected in both brain and retina at concentrations similar to those for arachidonoyl ethanolamide (AEA). A 9.5 fold increase of DHEA was observed in brain lipid extracts from piglets fed a diet supplemented with DHA compared to a control diet without DHA. DHEA binds to the rat brain CB1 receptor with a Ki value of 324 nM, which is approximately 10-fold higher than the Ki value for AEA. DHEA inhibits shaker-related voltage-gated potassium channels in brain slightly better than AEA, with an IC50 value of 1.5 µM. |
|---|---|
| CAS No. | 946524-43-2 |
| Molecular Formula | C24H37NO2 |
| Molecular Weight | 375.589 |
| IUPAC Name | (4Z,7Z,10Z,13Z,16Z,19Z)-N-(1,1,2,2-tetradeuterio-2-hydroxyethyl)docosa-4,7,10,13,16,19-hexaenamide |
| Standard InChI | InChI=1S/C24H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h3-4,6-7,9-10,12-13,15-16,18-19,26H,2,5,8,11,14,17,20-23H2,1H3,(H,25,27)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i22D2,23D2 |
| Standard InChI Key | GEEHOLRSGZPBSM-DXYZWJMHSA-N |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCO |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in ethanol |
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